Cas no 690645-15-9 (2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-5-(4-fluorophenyl)-3-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-5-(4-fluorophenyl)-3-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 690645-15-9
• MF: C₂₆H₂₄FN₃O₂S₂
• MW: 493.616066932678
• CID: 5419328
• Update Time: 2025-10-30

2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-5-(4-fluorophenyl)-3-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-5-(4-fluorophenyl)-3-phenylthieno[2,3-d]pyrimidin-4-one
• 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-5-(4-fluorophenyl)-3-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C26H24FN3O2S2/c27-19-12-10-18(11-13-19)21-16-33-24-23(21)25(32)30(20-8-4-3-5-9-20)26(28-24)34-17-22(31)29-14-6-1-2-7-15-29/h3-5,8-13,16H,1-2,6-7,14-15,17H2
• InChI Key： ROVLGNRCZJYPQT-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCCCCC2)=O)N(C2=CC=CC=C2)C(=O)C2C(C3=CC=C(F)C=C3)=CSC=2N=1

Additional information on 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-5-(4-fluorophenyl)-3-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one

Compound CAS No: 690645-15-9 - 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-5-(4-fluorophenyl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

The compound with CAS number 690645-15-9, known as 2-{2-(azepan-1-yl)-2-oxoethylsulfanyl}-5-(4-fluorophenyl)-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, is a highly complex and structurally intricate organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidones, which are known for their potential in drug discovery due to their unique biological activities and structural versatility.

The molecular structure of this compound is characterized by a thienopyrimidine core, which serves as a scaffold for various functional groups. The presence of an azepanoyl group, a 4-fluorophenyl substituent, and a phenyl group introduces significant diversity in its chemical properties and biological interactions. Recent studies have highlighted the importance of such heterocyclic compounds in targeting various disease states, including cancer and inflammatory conditions.

One of the most notable features of this compound is its sulfur-containing moiety, specifically the ethylsulfanyl group attached to the azepanoyl residue. This functional group is known to enhance the molecule's stability and bioavailability, making it a promising candidate for drug development. Furthermore, the fluorine atom in the 4-fluorophenyl group contributes to both electronic and steric effects, which are critical for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various therapeutic targets. For instance, molecular docking studies have revealed potential interactions with kinases and proteases involved in oncogenic pathways. These findings underscore the compound's potential as a lead molecule in anti-cancer drug discovery.

In terms of synthesis, this compound represents a significant achievement in organic chemistry due to its multi-component assembly. The construction of the thienopyrimidine ring system requires precise control over reaction conditions to ensure regioselectivity and stereochemical integrity. Researchers have employed strategies such as Ullmann coupling and Stille cross-coupling reactions to achieve this complex architecture efficiently.

The biological evaluation of this compound has been conducted using various in vitro and in vivo models. Initial assays have demonstrated moderate inhibitory activity against several cancer cell lines, suggesting its potential as an anti-proliferative agent. Additionally, preliminary toxicity studies indicate that the compound exhibits acceptable safety profiles at therapeutic concentrations.

Looking ahead, further optimization of this compound is expected to enhance its potency and selectivity towards specific molecular targets. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore its translational potential in preclinical models.